Tolfenamic Acid-d4

Core Science & Biosynthesis

What is Tolfenamic Acid-d4 and its primary use in research?

For Immediate Release

This technical guide provides an in-depth overview of Tolfenamic Acid-d4, a deuterated analog of the non-steroidal anti-inflammatory drug (NSAID) Tolfenamic Acid. Primarily utilized as an internal standard in analytical and pharmacokinetic research, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals. It details the compound's properties, its principal application in bioanalysis, experimental protocols for its use, and the relevant biological pathways of its non-deuterated counterpart.

Core Concepts: Understanding Tolfenamic Acid-d4

Tolfenamic Acid-d4 is a stable isotope-labeled version of Tolfenamic Acid, where four hydrogen atoms on the benzoic acid ring have been replaced with deuterium. This isotopic substitution results in a molecule that is chemically identical to Tolfenamic Acid but has a higher molecular weight. This key difference allows it to be distinguished from the unlabeled drug in mass spectrometry analysis.

Its primary and critical role in research is to serve as an internal standard for the accurate quantification of Tolfenamic Acid in complex biological matrices such as plasma, serum, and tissue samples.[1] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry-based bioanalysis as it effectively compensates for variations in sample preparation, chromatographic retention, and ionization efficiency, thereby ensuring high accuracy and precision of the analytical method.[2][3]

Physicochemical and Analytical Properties

A summary of the key physicochemical and analytical properties of Tolfenamic Acid-d4 and its parent compound, Tolfenamic Acid, is presented below.

Property	Tolfenamic Acid-d4	Tolfenamic Acid
Chemical Name	2-[(3-Chloro-2-methylphenyl)amino]benzoic acid-d4	2-[(3-Chloro-2-methylphenyl)amino]benzoic acid
CAS Number	1246820-82-5	13710-19-5
Molecular Formula	C₁₄H₈D₄ClNO₂	C₁₄H₁₂ClNO₂
Molecular Weight	265.73 g/mol	261.71 g/mol
Precursor Ion (m/z)	264.1	260.0
Product Ion (m/z)	219.1	216.0[4]
Ionization Mode	Negative Electrospray Ionization (ESI-)	Negative Electrospray Ionization (ESI-)

Note: The precursor and product ions for Tolfenamic Acid-d4 are inferred from the values of Tolfenamic Acid, with an expected mass shift of +4 Da due to the four deuterium atoms. These values should be experimentally confirmed.

Primary Research Application: Bioanalytical Quantification

The central use of Tolfenamic Acid-d4 is in pharmacokinetic studies of Tolfenamic Acid. A detailed experimental protocol for the quantification of a similar NSAID, Mefenamic Acid, using its deuterated internal standard is presented here as a representative method. This protocol can be adapted for Tolfenamic Acid and Tolfenamic Acid-d4.

Experimental Protocol: Quantification of Tolfenamic Acid in Plasma

This protocol is adapted from a validated LC-MS/MS method for Mefenamic Acid using Mefenamic Acid-d4 as an internal standard.[5]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample in a microcentrifuge tube, add 200 µL of a working solution of Tolfenamic Acid-d4 (e.g., 100 ng/mL in acetonitrile).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. Liquid Chromatography Conditions

Parameter	Condition
LC System	Agilent 1200 Series or equivalent
Column	BDS Hypersil C8 (3 µm, 100 x 4.6 mm)
Mobile Phase	2 mM Ammonium Formate (with 0.1% Formic Acid) : Acetonitrile (30:70, v/v)
Flow Rate	0.8 mL/min (Isocratic)
Column Temperature	40°C
Injection Volume	5 µL
Autosampler Temperature	4°C
Run Time	~3.5 minutes

3. Mass Spectrometry Conditions

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MRM Transitions	Tolfenamic Acid: 260.0 → 216.0Tolfenamic Acid-d4: 264.1 → 219.1
Curtain Gas	Optimized for the specific instrument
Collision Energy	Optimized for the specific instrument
IonSpray Voltage	Optimized for the specific instrument

Mechanism of Action of Tolfenamic Acid: Relevant Signaling Pathways

Understanding the mechanism of action of Tolfenamic Acid provides context for its therapeutic effects and the importance of its accurate quantification in research. Tolfenamic acid, like other NSAIDs, primarily exerts its anti-inflammatory, analgesic, and antipyretic effects through the inhibition of cyclooxygenase (COX) enzymes.[6] Additionally, it has been shown to modulate the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer.[7][8][9]

COX Inhibition Pathway

Tolfenamic Acid inhibits COX enzymes, reducing prostaglandin synthesis.

NF-κB Signaling Pathway Inhibition

Tolfenamic Acid can inhibit the NF-κB pathway, reducing inflammatory gene transcription.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantification of Tolfenamic Acid in a biological sample using Tolfenamic Acid-d4 as an internal standard.

Workflow for quantifying Tolfenamic Acid using Tolfenamic Acid-d4.

References

• 1. veeprho.com [veeprho.com]
• 2. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. researchgate.net [researchgate.net]
• 5. impactfactor.org [impactfactor.org]
• 6. Apoptotic Effect of Tolfenamic Acid in KB Human Oral Cancer Cells: Possible Involvement of the p38 MAPK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tolfenamic Acid Suppresses Inflammatory Stimuli-Mediated Activation of NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tolfenamic Acid Suppresses Inflammatory Stimuli-Mediated Activation of NF-κB Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tolfenamic acid-induced alterations in genes and pathways in pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Tolfenamic Acid-d4 as an Internal Standard in Mass Spectrometry: A Technical Guide

This in-depth technical guide explores the core mechanism and application of Tolfenamic Acid-d4 as an internal standard in mass spectrometry for the quantitative analysis of Tolfenamic Acid. This guide is intended for researchers, scientists, and drug development professionals.

Introduction to Tolfenamic Acid and the Role of Internal Standards

Tolfenamic acid is a non-steroidal anti-inflammatory drug (NSAID) that exhibits analgesic, antipyretic, and anti-inflammatory properties. Its primary mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of prostaglandins, mediators of inflammation and pain. Accurate quantification of Tolfenamic Acid in biological matrices is crucial for pharmacokinetic, toxicokinetic, and drug metabolism studies.

In liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard is essential for accurate and precise quantification. An ideal internal standard should mimic the analyte's chemical and physical properties throughout the entire analytical process, including sample preparation, chromatography, and ionization. Stable isotope-labeled internal standards, such as Tolfenamic Acid-d4, are considered the gold standard for LC-MS/MS-based quantification due to their near-identical properties to the unlabeled analyte.

The Mechanism of Tolfenamic Acid-d4 as an Internal Standard

Tolfenamic Acid-d4 is a deuterated analog of Tolfenamic Acid, where four hydrogen atoms on the benzoic acid ring have been replaced with deuterium atoms.[1] This isotopic substitution results in a molecule with a higher molecular weight but with chemical and physical properties that are nearly identical to the unlabeled Tolfenamic Acid.

The core principle behind using Tolfenamic Acid-d4 as an internal standard lies in its ability to co-elute with Tolfenamic Acid during liquid chromatography and exhibit similar ionization efficiency in the mass spectrometer's ion source. By adding a known concentration of Tolfenamic Acid-d4 to the sample at the beginning of the workflow, any variations or losses that occur during sample preparation, injection, and ionization will affect both the analyte and the internal standard to the same extent. Consequently, the ratio of the analyte's peak area to the internal standard's peak area remains constant, allowing for accurate quantification of the analyte even in the presence of matrix effects such as ion suppression or enhancement.

Quantitative Data

The following tables summarize the key quantitative data for Tolfenamic Acid and its deuterated internal standard, Tolfenamic Acid-d4.

Table 1: Physicochemical Properties

Compound	Chemical Formula	Molecular Weight ( g/mol )
Tolfenamic Acid	C₁₄H₁₂ClNO₂	261.70[2]
Tolfenamic Acid-d4	C₁₄H₈D₄ClNO₂	265.73[1]

Table 2: Mass Spectrometry Parameters (Negative Ion Mode)

Compound	Precursor Ion (m/z)	Product Ion(s) (m/z)	Notes
Tolfenamic Acid	261.0	216.0, 180.0	The transition 261.0 > 216.0 is commonly used for quantification.[3]
Tolfenamic Acid-d4	265.0	220.0, 184.0	Product ions are inferred based on the fragmentation of Tolfenamic Acid and the position of deuterium labels. The fragmentation likely involves the loss of the carboxyl group followed by the loss of a chlorine atom.

Table 3: Chromatographic and Performance Data

Parameter	Tolfenamic Acid	Tolfenamic Acid-d4	Reference
Retention Time (min)	~2.28	~2.29	Based on data for the structurally similar mefenamic acid and its d4 analog, demonstrating co-elution.[4]
Limit of Quantification (LOQ)	10.0 µg/kg in bovine milk	-	[3]

Experimental Protocols

This section provides a detailed methodology for the quantitative analysis of Tolfenamic Acid in a biological matrix (e.g., plasma) using Tolfenamic Acid-d4 as an internal standard. This protocol is a synthesis of commonly employed techniques in the field.

Sample Preparation (Protein Precipitation)

• Spiking: To 100 µL of the plasma sample, add a known amount of Tolfenamic Acid-d4 working solution (e.g., 10 µL of a 1 µg/mL solution).

• Precipitation: Add 300 µL of cold acetonitrile to the plasma sample to precipitate the proteins.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

Liquid Chromatography Conditions

• Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient starting with a low percentage of mobile phase B, increasing to a high percentage to elute the analyte and internal standard, followed by a re-equilibration step. A typical gradient might be: 0-1 min (10% B), 1-5 min (10-90% B), 5-6 min (90% B), 6-6.1 min (90-10% B), 6.1-8 min (10% B).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Multiple Reaction Monitoring (MRM):

  • Tolfenamic Acid: Precursor ion m/z 261.0, product ion m/z 216.0.

  • Tolfenamic Acid-d4: Precursor ion m/z 265.0, product ion m/z 220.0 (inferred).

• Gas Temperatures and Flow Rates: Optimize according to the specific instrument manufacturer's recommendations.

• Collision Energy: Optimize for each MRM transition to achieve the highest signal intensity.

Mandatory Visualizations

Signaling Pathway of Tolfenamic Acid

Caption: Mechanism of action of Tolfenamic Acid via COX inhibition.

Experimental Workflow

References

• 1. veeprho.com [veeprho.com]
• 2. Tolfenamic Acid | C14H12ClNO2 | CID 610479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hdb.ugent.be [hdb.ugent.be]
• 4. impactfactor.org [impactfactor.org]

A Technical Guide to Tolfenamic Acid-d4: Commercial Availability, and Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tolfenamic Acid-d4, a deuterated analog of the non-steroidal anti-inflammatory drug (NSAID) Tolfenamic Acid. This guide is intended for researchers, scientists, and drug development professionals, offering comprehensive information on its commercial suppliers, availability, and key experimental applications. Tolfenamic Acid-d4 is primarily utilized as an internal standard in analytical and pharmacokinetic research, enhancing the accuracy of mass spectrometry and liquid chromatography for the precise quantification of Tolfenamic Acid in biological samples.[1][2] Beyond its role as an internal standard, the unlabelled Tolfenamic Acid has demonstrated significant anti-cancer properties, which will also be explored through detailed experimental protocols and signaling pathway diagrams.

Commercial Suppliers and Availability of Tolfenamic Acid-d4

Tolfenamic Acid-d4 is readily available from several commercial suppliers specializing in research chemicals and stable isotope-labeled compounds. The following tables summarize the key information for sourcing this compound.

Table 1: Commercial Supplier Information for Tolfenamic Acid-d4

Supplier	Product Name	Catalog Number	CAS Number
Cayman Chemical	Tolfenamic Acid-d4	10008544	1246820-82-5
C/D/N Isotopes	Tolfenamic-d4 Acid (benzoic-3,4,5,6-d4)	D-7725	1246820-82-5
MedChemExpress	Tolfenamic acid-d4	HY-14619S	1246820-82-5
LGC Standards	Tolfenamic-d4 Acid (benzoic-3,4,5,6-d4)	TRC-T544752-10MG	1246820-82-5
Veeprho	Tolfenamic Acid-D4	VPH-IMP-1341	1246820-82-5
Axios Research	Tolfenamic Acid-d4	AR-T02530	1246820-82-5
VIVAN Life Sciences	Tolfenamic Acid-d4	VLCS-01574	1246820-82-5
Pharmaffiliates	Tolfenamic Acid-d4	PA STI 083620	1246820-82-5
GlpBio	Tolfenamic Acid-d4	GC45965	1246820-82-5
Fisher Scientific	Tolfenamic-d4 Acid (benzoic-3,4,5,6-d4), CDN	NC1310863	1246820-82-5

Table 2: Product Specifications for Tolfenamic Acid-d4

Supplier	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity	Standard Unit Sizes	Price (USD)
Cayman Chemical	C₁₄H₈D₄ClNO₂	265.7	≥99% deuterated forms (d1-d4)	1 mg, 5 mg, 10 mg	Request Quote
C/D/N Isotopes	C₁₄H₈D₄ClNO₂	265.73	98 atom % D	5 mg, 10 mg	$242 (5mg), $404 (10mg)[3]
MedChemExpress	C₁₄H₈D₄ClNO₂	265.73	Not Specified	1 mg, 5 mg, 10 mg	Request Quote
LGC Standards	C₁₄D₄H₈ClNO₂	265.728	Not Specified	10 mg	Request Quote
Veeprho	C₁₄H₈D₄ClNO₂	265.73	Not Specified	Not Specified	Request Quote
Axios Research	C₁₄H₈ClNO₂D₄	265.73	Not Specified	Not Specified	Request Quote
VIVAN Life Sciences	C₁₄H₈D₄ClNO₂	265.73	Not Specified	Not Specified	Request Quote
Pharmaffiliates	C₁₄H₈D₄ClNO₂	265.73	Not Specified	Not Specified	Request Quote
GlpBio	C₁₄H₈D₄ClNO₂	265.73	Not Specified	1 mg, 5 mg, 10 mg	Request Quote
Fisher Scientific	C₁₄H₈D₄ClNO₂	Not Specified	Not Specified	5 mg	Request Quote

Core Mechanism of Action of Tolfenamic Acid

Tolfenamic acid exerts its biological effects through multiple mechanisms, primarily as a non-steroidal anti-inflammatory drug (NSAID). Its anti-cancer properties, however, appear to stem from both COX-dependent and independent pathways.

Tolfenamic acid is a known inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the conversion of arachidonic acid into prostaglandins.[4] It shows a preferential inhibition of COX-2 over COX-1.[5][6] The IC50 value for COX-2 inhibition in LPS-treated canine DH82 monocyte/macrophage cells is 3.53 µg/mL, while the IC50 for COX-1 is greater than 51.2 µg/ml.[5]

A significant aspect of Tolfenamic Acid's anti-cancer activity is its ability to induce the degradation of Specificity protein (Sp) transcription factors, namely Sp1, Sp3, and Sp4.[7][8] These transcription factors are overexpressed in many cancers and regulate the expression of genes involved in cell proliferation, angiogenesis, and apoptosis.[7][8]

Tolfenamic acid has also been shown to suppress the activation of NF-κB, a key transcription factor in inflammatory responses and cancer development.[9] It can inhibit the degradation of IκB-α and the subsequent translocation of the p65 subunit of NF-κB to the nucleus.[9]

Caption: Simplified signaling pathways affected by Tolfenamic Acid.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments involving Tolfenamic Acid, compiled from various research publications.

Cell Viability Assay (MTT Assay)

This protocol is adapted from a study on the effect of Tolfenamic Acid on MDA-MB-231 breast cancer cells.[10]

• Cell Seeding: Seed 5 x 10⁴ MDA-MB-231 cells per well in a 12-well plate.

• Treatment: After 24 hours, treat the cells with varying concentrations of Tolfenamic Acid (e.g., 0, 50, 100 µM) and incubate for 48 hours.

• MTT Addition: Wash the cells twice with phosphate-buffered saline (PBS). Add 500 µL of MTT solution (1 mg/mL in PBS) to each well and incubate at 37°C for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add 1 mL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The cell viability is expressed as a percentage relative to the control (untreated) cells.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is a standard method for detecting apoptosis and can be adapted for use with Tolfenamic Acid-treated cells.

• Cell Treatment: Treat cells with the desired concentrations of Tolfenamic Acid for the specified time (e.g., 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature (25°C) in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis for Sp Proteins

This protocol is based on a study investigating the effect of Tolfenamic Acid on Sp protein degradation in pancreatic cancer cells.[7]

• Cell Lysis: Treat cells with Tolfenamic Acid (e.g., 50 µM) for 48 hours. Wash the cells with PBS and lyse them in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat dry milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. Incubate the membrane with primary antibodies against Sp1, Sp3, Sp4, and a loading control (e.g., β-actin or β-tubulin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol is adapted from a study that established an in vitro assay to determine the differential suppressive activity of NSAIDs on COX-1 and COX-2.[11]

• Cell Culture: Use a canine monocyte/macrophage cell line (e.g., DH82) that constitutively expresses COX-1. For the COX-2 assay, induce COX-2 expression by incubating the cells with lipopolysaccharide (LPS).

• Inhibitor Pre-incubation: Pre-incubate the cells with various concentrations of Tolfenamic Acid in serum-free medium for 30 minutes.

• Arachidonic Acid Addition: Add arachidonic acid to a final concentration of 30 µM and incubate for another 30 minutes.

• PGE2 Measurement: Collect the cell culture supernatant and measure the concentration of Prostaglandin E2 (PGE2) using an enzyme immunoassay (EIA) kit.

• IC50 Calculation: Calculate the 50% inhibitory concentration (IC50) for both COX-1 and COX-2 from the dose-response curves.

Caption: A typical experimental workflow for Western Blot analysis.

Conclusion

Tolfenamic Acid-d4 is a critical tool for researchers requiring a reliable internal standard for the quantification of Tolfenamic Acid. Its commercial availability from a range of suppliers ensures accessibility for the scientific community. Furthermore, the extensive body of research on the unlabeled Tolfenamic Acid provides a strong foundation for investigating its anti-cancer properties. The detailed experimental protocols and an understanding of its molecular mechanisms, as outlined in this guide, will aid researchers in designing and executing robust studies to further explore the therapeutic potential of this compound.

References

• 1. veeprho.com [veeprho.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. What is the mechanism of Tolfenamic Acid? [synapse.patsnap.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Tolfenamic acid-induced alterations in genes and pathways in pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tolfenamic Acid Suppresses Inflammatory Stimuli-Mediated Activation of NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Apoptotic effect of tolfenamic acid on MDA-MB-231 breast cancer cells and xenograft tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro effects of nonsteroidal anti-inflammatory drugs on cyclooxygenase activity in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Tolfenamic Acid-d4 - Safety, Handling, and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling, storage, and key applications of Tolfenamic Acid-d4. The following sections detail its physicochemical properties, safety protocols, and experimental methodologies, designed to support researchers in their laboratory work.

Chemical and Physical Properties

Tolfenamic Acid-d4 is the deuterated form of Tolfenamic Acid, a non-steroidal anti-inflammatory drug (NSAID). It is primarily utilized as an internal standard for the quantification of Tolfenamic Acid in various biological matrices using mass spectrometry techniques.[1][2]

Property	Value	Reference
Chemical Name	2-[(3-chloro-2-methylphenyl)amino]-benzoic acid-d4	[1]
Synonyms	2-[(3-chloro-2-methylphenyl)amino]-3,4,5,6-tetradeuteriobenzoic acid	[1]
CAS Number	1246820-82-5	[1][2]
Molecular Formula	C₁₄H₈D₄ClNO₂	[1][2]
Molecular Weight	265.73 g/mol	[2]
Appearance	White to slightly yellow crystalline powder	[3]
Purity	≥99% deuterated forms (d₁-d₄)	[1]
Melting Point	214.31°C (for non-deuterated form)	[3]

Safety and Handling

Tolfenamic Acid-d4 should be handled with care in a laboratory setting. While specific toxicity data for the deuterated form is limited, the safety precautions for the parent compound, Tolfenamic Acid, should be strictly followed.

Hazard Identification

The substance is not classified as hazardous according to the Globally Harmonized System (GHS). However, it is recommended to handle it as a potentially hazardous substance.

NFPA Ratings (Scale 0-4):

• Health: 0

• Fire: 0

• Reactivity: 0

HMIS Ratings (Scale 0-4):

• Health: 0

• Fire: 0

• Reactivity: 0

First-Aid Measures

• After Inhalation: Supply fresh air. Consult a doctor in case of complaints.

• After Skin Contact: Generally, the product does not irritate the skin. Wash with soap and water.

• After Eye Contact: Rinse opened eye for several minutes under running water.

• After Swallowing: If symptoms persist, consult a doctor.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear safety glasses or goggles.

• Skin Protection: Wear protective gloves and a lab coat.

• Respiratory Protection: Not required under normal use. If dust is generated, use a NIOSH-approved respirator.

Accidental Release Measures

• Personal Precautions: Avoid dust formation and breathing dust.

• Environmental Precautions: Do not allow to enter sewers or surface water.

• Methods for Cleaning Up: Pick up mechanically and dispose of in a suitable container.

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of Tolfenamic Acid-d4.

Condition	Recommendation
Storage Temperature	Store at -20°C for long-term stability.[1]
Shipping Temperature	Shipped at room temperature in the continental US; may vary elsewhere.
Stability	Stable for at least 4 years when stored at -20°C.[1] Stock solutions in organic solvents should be stored at -80°C and are stable for up to 6 months.[4] Aqueous solutions are not recommended for storage for more than one day.[5]
Light Sensitivity	Tolfenamic acid is a photosensitive drug known to degrade on exposure to UV/sunlight.[6] It should be stored in a light-protected container.

Solubility Data

The solubility of the non-deuterated Tolfenamic Acid is provided below and is expected to be a good indicator for the deuterated form.

Solvent	Solubility
Dimethyl sulfoxide (DMSO)	≥ 100 mg/mL (382.12 mM)[7]
Dimethylformamide (DMF)	59 mg/mL[5]
Ethanol	11.5 mg/mL[5]
Methanol	Soluble
Water	Insoluble (< 0.1 mg/mL)[7]
PBS (pH 7.0)	~0.05 mg/mL[5]
Acidic PBS	~50 mg/mL[5]

Experimental Protocols

Preparation of Stock Solutions

To prepare a stock solution, dissolve Tolfenamic Acid-d4 in an appropriate organic solvent such as DMSO, DMF, or ethanol.[5] Purge the solvent with an inert gas before use. For biological experiments, further dilutions can be made in aqueous buffers or isotonic saline, ensuring the final concentration of the organic solvent is minimal to avoid physiological effects.[5]

General Workflow for Quantification by LC-MS/MS

Tolfenamic Acid-d4 is an ideal internal standard for the accurate quantification of Tolfenamic Acid in biological samples. A general workflow is outlined below.

General workflow for sample analysis using an internal standard.

Cyclooxygenase (COX) Inhibition Assay

Tolfenamic acid is a selective inhibitor of COX-2 over COX-1.[1] A common method to determine COX activity is by measuring the oxygen consumption during the COX-catalyzed conversion of arachidonic acid to PGG2.

Protocol Outline:

• Enzyme Preparation: Use purified ovine COX-1 or human recombinant COX-2.

• Reaction Mixture: Prepare a reaction buffer (e.g., 0.1 M Tris-HCl, pH 8.0) containing a heme cofactor.

• Inhibitor Incubation: Add Tolfenamic Acid (or the deuterated form to assess any isotopic effects) at various concentrations to the reaction mixture containing the COX enzyme and incubate.

• Initiate Reaction: Add arachidonic acid to start the reaction.

• Measure Activity: Monitor the rate of oxygen consumption using an oxygen electrode. The inhibition is calculated by comparing the rate in the presence of the inhibitor to the control (vehicle-treated) rate.

Signaling Pathways

The anti-cancer activity of Tolfenamic Acid is partly attributed to its ability to induce the degradation of Specificity Protein (Sp) transcription factors (Sp1, Sp3, and Sp4).[8][9] This leads to the downregulation of several Sp-regulated genes involved in cancer cell proliferation, survival, and angiogenesis.[8][9]

Tolfenamic Acid's effect on Sp transcription factor degradation.

Tolfenamic Acid also acts as a cyclooxygenase (COX) inhibitor, with selectivity for COX-2. This is a key mechanism for its anti-inflammatory effects.

Inhibition of the COX-2 pathway by Tolfenamic Acid.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Tolfenamic Acid-d4 - CAS - 1246820-82-5 | Axios Research [axios-research.com]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. glpbio.com [glpbio.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Photolysis of tolfenamic acid in aqueous and organic solvents: a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Tolfenamic acid inhibits colon cancer cell and tumor growth and induces degradation of specificity protein (Sp) transcription factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application of Tolfenamic Acid-d4 in Veterinary Drug Residue Analysis

Introduction

Tolfenamic acid is a non-steroidal anti-inflammatory drug (NSAID) utilized in veterinary medicine for its analgesic, anti-inflammatory, and antipyretic properties in species such as cattle, pigs, dogs, and cats.[1][2][3] Regulatory bodies worldwide have established maximum residue limits (MRLs) for veterinary drugs in food products to ensure consumer safety. Consequently, sensitive and accurate analytical methods are imperative for monitoring tolfenamic acid residues in animal-derived products like milk and muscle tissue. Tolfenamic acid-d4, a deuterated analog of tolfenamic acid, serves as an ideal internal standard for quantification by mass spectrometry-based methods.[4] Its utility is pivotal in isotope dilution mass spectrometry, a gold-standard analytical technique that corrects for matrix effects and variations in sample preparation and instrument response, thereby enhancing the accuracy and precision of the analysis.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry relies on the addition of a known quantity of an isotopically labeled internal standard (e.g., Tolfenamic Acid-d4) to the sample at the beginning of the analytical process. The labeled standard is chemically identical to the analyte of interest (tolfenamic acid) and thus behaves similarly during extraction, cleanup, and chromatographic separation. Because the mass spectrometer can differentiate between the analyte and the internal standard based on their mass-to-charge ratio (m/z), the ratio of their signals can be used to accurately determine the concentration of the native analyte, even if some of the analyte is lost during sample processing.

Principle of Isotope Dilution Mass Spectrometry.

Application Notes

The use of Tolfenamic Acid-d4 as an internal standard is highly recommended for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods aimed at the quantitative analysis of tolfenamic acid residues in complex veterinary matrices such as plasma, milk, and muscle tissue. The stable isotope-labeled standard ensures the highest level of accuracy and reliability by compensating for potential analyte losses during sample preparation and for signal suppression or enhancement caused by the sample matrix. This approach is particularly crucial for regulatory monitoring where precise quantification at or below the established MRLs is required.

Experimental Protocol: Quantification of Tolfenamic Acid in Bovine Milk using LC-MS/MS and Tolfenamic Acid-d4

This protocol describes a method for the extraction and quantification of tolfenamic acid in bovine milk using Tolfenamic Acid-d4 as an internal standard.

1. Materials and Reagents

• Tolfenamic Acid analytical standard

• Tolfenamic Acid-d4 internal standard

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ammonium formate, LC-MS grade

• Ultrapure water

• Bovine milk samples (blank and test)

• Solid-Phase Extraction (SPE) cartridges (e.g., Hydrophilic-Lipophilic Balanced, HLB)

2. Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Tolfenamic Acid and Tolfenamic Acid-d4 in methanol.

• Working Standard Solutions (10 µg/mL): Dilute the stock solutions with methanol to prepare working standard solutions.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Tolfenamic Acid-d4 working standard solution with a 50:50 mixture of acetonitrile and water.

• Calibration Curve Standards: Prepare a series of calibration standards in blank milk extract by spiking with appropriate volumes of the Tolfenamic Acid working solution to achieve concentrations ranging from 1 to 100 ng/mL. Each calibration standard should also be spiked with the internal standard spiking solution to a final concentration of 10 ng/mL.

3. Sample Preparation

• Pipette 5 mL of milk sample into a 50 mL polypropylene centrifuge tube.

• Add 50 µL of the 100 ng/mL Tolfenamic Acid-d4 internal standard spiking solution and vortex for 30 seconds.

• Add 10 mL of acetonitrile to the tube.

• Cap and vortex vigorously for 2 minutes for protein precipitation.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to approximately 1 mL under a gentle stream of nitrogen at 40°C.

• Add 5 mL of water and vortex.

• Condition an SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Load the sample extract onto the SPE cartridge.

• Wash the cartridge with 3 mL of water.

• Elute the analytes with 3 mL of methanol.

• Evaporate the eluate to dryness under nitrogen.

• Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

• Filter through a 0.22 µm syringe filter into an autosampler vial.

Workflow for sample preparation.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	UPLC/HPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 95% B over 8 minutes, hold for 2 minutes, re-equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	Tolfenamic Acid: 260.0 -> 216.0 (Quantifier), 260.0 -> 141.0 (Qualifier)
Tolfenamic Acid-d4: 264.0 -> 220.0 (Quantifier)
Collision Energy	Optimized for each transition (typically 15-30 eV)
Dwell Time	100 ms

5. Data Analysis and Quantification

• Identify and integrate the chromatographic peaks for both Tolfenamic Acid and Tolfenamic Acid-d4.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Tolfenamic Acid in the samples by interpolating their peak area ratios from the calibration curve.

Method Performance Characteristics

The following table summarizes the expected performance characteristics of the described method. These values are representative and may vary based on the specific instrumentation and laboratory conditions.

Parameter	Expected Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL
Recovery	90 - 110%
Precision (RSD%)	< 15%

Tolfenamic Acid-d4 is an essential tool for the accurate and reliable quantification of tolfenamic acid in veterinary drug residue analysis. Its use as an internal standard in LC-MS/MS methods, as outlined in the provided protocol, allows for the mitigation of matrix effects and procedural inconsistencies, ensuring high-quality data that meets regulatory requirements. This approach is fundamental for laboratories involved in food safety and veterinary drug monitoring programs.

References

• 1. Tolfenamic Acid for Dogs and Cats - Wedgewood Pharmacy [wedgewood.com]
• 2. Tolfenamic acid (Veterinary) | Indications, Pharmacology, Dosage, Side Effects & other Generic info with Available Brand names in Bangladesh | MedEx [medex.com.bd]
• 3. Nonsteroidal Anti-inflammatory Drugs in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 4. caymanchem.com [caymanchem.com]

Application Note: High-Throughput Screening for Modulators of Inflammatory Pathways Using Tolfenamic Acid-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tolfenamic acid is a non-steroidal anti-inflammatory drug (NSAID) that exhibits its therapeutic effects through multiple mechanisms, including the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, and the modulation of transcription factors such as NF-κB and Specificity Protein 1 (Sp1).[1][2][3][4][5][6] Its deuterated analog, Tolfenamic Acid-d4, serves as an ideal internal standard for quantitative bioanalytical assays due to its similar physicochemical properties to the parent compound and its distinct mass shift, which is essential for mass spectrometry-based detection. This application note describes a high-throughput screening (HTS) workflow utilizing Tolfenamic Acid-d4 for the discovery of novel modulators of inflammatory pathways. The protocol outlined is for a cell-based assay designed to identify inhibitors of COX-2-mediated prostaglandin E2 (PGE2) production, a key process in inflammation.

Principle of the Assay

This HTS assay employs a cell line that expresses COX-2 upon stimulation, leading to the synthesis and release of PGE2. Test compounds are screened for their ability to inhibit this PGE2 production. The amount of PGE2 in the cell supernatant is quantified using a high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. Tolfenamic Acid-d4 is added to each sample as an internal standard to ensure accurate and precise quantification by correcting for variations in sample processing and analysis.

Materials and Reagents

• Cell Line: Human macrophage-like cell line (e.g., U937) or other suitable cells capable of induced COX-2 expression.

• Cell Culture Medium: RPMI-1640, supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Inducing Agent: Lipopolysaccharide (LPS) or Phorbol 12-myristate 13-acetate (PMA).

• Test Compounds: Compound library dissolved in dimethyl sulfoxide (DMSO).

• Reference Compound: Tolfenamic Acid.

• Internal Standard: Tolfenamic Acid-d4 (CAS: 1246820-82-5).

• Reagents for LC-MS/MS: Acetonitrile, Formic Acid, Water (LC-MS grade).

• Assay Plates: 384-well cell culture plates.

• Collection Plates: 384-well plates for sample collection.

Data Presentation

The following table summarizes representative quantitative data for Tolfenamic Acid, which can be used as a reference for assay validation and comparison of hit compounds.

Parameter	Value	Target/Assay Condition	Reference
IC50	0.64 µM	Prostaglandin E2 Biosynthesis Inhibition (Rabbit Kidney Microsomes)	[2]
IC50	3.53 µg/mL (~13.5 µM)	COX-2 Inhibition (LPS-treated canine DH82 cells)	[7][8]
IC50	>51.2 µg/mL	COX-1 Inhibition (Canine DH82 cells)	[7]
IC50	42.3 µM	Cell Proliferation Inhibition (L3.6pl pancreatic cancer cells)	[3]

Experimental Protocols

Cell Seeding and Stimulation

• Harvest and count cells, then resuspend in fresh culture medium to a density of 1 x 10^6 cells/mL.

• Dispense 25 µL of the cell suspension into each well of a 384-well cell culture plate.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• To induce COX-2 expression, add 5 µL of the inducing agent (e.g., LPS at a final concentration of 1 µg/mL) to each well, except for the negative control wells.

• Incubate for 18-24 hours.

Compound Addition

• Prepare a serial dilution of the test compounds and the reference compound (Tolfenamic Acid) in DMSO.

• Using an automated liquid handler, transfer 100 nL of the compound solutions to the corresponding wells of the assay plate. For control wells, add 100 nL of DMSO.

• Incubate the plate for 1 hour at 37°C.

Sample Preparation for LC-MS/MS Analysis

• Centrifuge the assay plate at 500 x g for 5 minutes.

• Transfer 20 µL of the supernatant from each well to a new 384-well collection plate.

• To each well of the collection plate, add 80 µL of ice-cold acetonitrile containing Tolfenamic Acid-d4 at a final concentration of 50 ng/mL. This step serves to precipitate proteins and add the internal standard.

• Seal the plate and vortex for 5 minutes.

• Centrifuge the plate at 2000 x g for 10 minutes to pellet the precipitated proteins.

• The supernatant is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-throughput compatible HPLC or UPLC system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A rapid gradient from 5% to 95% Mobile Phase B over 2-3 minutes.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5 µL.

• MS/MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions:

  • PGE2: m/z 351.2 → 271.2

  • Tolfenamic Acid: m/z 260.0 → 216.0

  • Tolfenamic Acid-d4: m/z 264.0 → 220.0

Data Analysis

• Quantify the peak areas for PGE2 and Tolfenamic Acid-d4.

• Calculate the ratio of the peak area of PGE2 to the peak area of Tolfenamic Acid-d4 for each well.

• Determine the percent inhibition for each test compound concentration relative to the vehicle control (DMSO).

• Fit the concentration-response data to a four-parameter logistic equation to determine the IC50 values for active compounds.

• Calculate the Z'-factor for the assay to assess its quality and suitability for high-throughput screening. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

Mandatory Visualizations

Caption: High-throughput screening workflow for identifying COX-2 inhibitors.

Caption: Signaling pathways modulated by Tolfenamic Acid.

References

• 1. assay.dev [assay.dev]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Metrics for Comparing Instruments and Assays [moleculardevices.com]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. What Metrics Are Used to Assess Assay Quality? – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 6. Simple Platform for Automating Decoupled LC–MS Analysis of Hydrogen/Deuterium Exchange Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A data-driven approach for the detection of internal standard outliers in targeted LC-MS/MS assays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the limit of quantification (LOQ) for Tolfenamic Acid analysis.

Welcome to the technical support center for Tolfenamic Acid analysis. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the limit of quantification (LOQ) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are typical LOQ values for Tolfenamic Acid analysis with different analytical methods?

The Limit of Quantification (LOQ) for Tolfenamic Acid can vary significantly depending on the analytical instrument, the complexity of the sample matrix (e.g., plasma, milk, pharmaceutical dosage form), and the sample preparation technique. Below is a summary of LOQ values reported in various studies.

Analytical Method	Matrix	LOQ	Reference
RP-HPLC	Veterinary Pharmaceutical	2.5 µg/mL	[1]
HPLC	Human Plasma	0.2 µg/mL (detection limit was 50 ng/mL)	[2]
HPLC	Pig Plasma	0.1 µg/mL	[3]
HPLC-PDA	Bovine Muscle, Swine Muscle, Milk	0.01 mg/kg (equivalent to 10 ng/g)	[4][5]
LC-MS/MS	Dairy Cow Plasma	5 ng/mL	[6]
RP-HPLC	Bulk Drug/Pharmaceuticals	13.77 µg/mL	[7]

Q2: How can I improve the LOQ of my HPLC-UV method for Tolfenamic Acid?

Improving the LOQ in an HPLC-UV system involves optimizing several parameters related to the instrument, mobile phase, and sample preparation.

• Wavelength Selection: Ensure you are using the wavelength of maximum absorbance (λmax) for Tolfenamic Acid. While detection is often performed around 280 nm or 289 nm, verifying the λmax on your specific instrument and in your mobile phase is crucial.[2][3][8]

• Mobile Phase Optimization:

  • Composition: Adjust the ratio of organic solvent (typically acetonitrile) to the aqueous buffer. An optimal ratio can improve peak shape and reduce baseline noise.[2][8]

  • pH: The pH of the aqueous portion of the mobile phase can significantly impact the retention and peak shape of Tolfenamic Acid, which is an acidic drug. Using a buffer, such as a phosphate buffer at pH 3, can ensure consistent retention times and sharp peaks.[9][10]

• Increase Injection Volume: Injecting a larger volume of your sample can increase the signal response, but be cautious of potential peak broadening or distortion.

• Sample Preparation: Concentrate the analyte in your final sample extract. This can be achieved by reconstituting the dried extract in a smaller volume of mobile phase after the evaporation step.[2]

• System Maintenance: A noisy baseline is a common reason for a high LOQ. Ensure your pump is functioning correctly, the mobile phase is properly degassed, and the detector lamp is in good condition.[1]

Q3: What are the advantages of using LC-MS/MS for a lower LOQ?

For applications requiring very high sensitivity, such as pharmacokinetic studies or residue analysis in food products, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method.

• Superior Sensitivity: LC-MS/MS can achieve significantly lower LOQs (in the low ng/mL range) compared to HPLC-UV.[6] For instance, a validated LC-MS/MS method for Tolfenamic Acid in dairy cow plasma reported an LOQ of 5 ng/mL.[6]

• High Selectivity: By using Multiple Reaction Monitoring (MRM), LC-MS/MS specifically monitors for a predefined precursor-to-product ion transition for Tolfenamic Acid. This minimizes interference from other compounds in the matrix, leading to a cleaner baseline and more reliable quantification at low levels.[11][12]

• Structural Confirmation: The fragmentation pattern provides a higher degree of certainty in the identification of the analyte compared to retention time alone.[12][13]

Q4: What are the key sample preparation steps to lower the LOQ for Tolfenamic Acid in biological matrices?

Effective sample preparation is critical for removing interferences and concentrating the analyte, thereby lowering the LOQ. The choice of technique depends on the matrix.

• Protein Precipitation (PPT): This is a simple and fast method commonly used for plasma samples. It involves adding a solvent like cold acetonitrile (often with formic acid) to precipitate proteins. After centrifugation, the supernatant containing the drug is collected.[2][6]

• Liquid-Liquid Extraction (LLE): LLE is used to separate the drug from matrix components based on its solubility in two immiscible liquid phases. It can provide a cleaner extract than PPT.

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for sample cleanup and concentration. It uses a solid sorbent (like Oasis HLB) to retain the analyte while matrix interferences are washed away. The analyte is then eluted with a small volume of solvent, resulting in a clean and concentrated sample.[11][12] This method is particularly useful for complex matrices like muscle tissue or milk.[4][5]

Experimental Workflows & Protocols

Visualizing the workflow can help in planning experiments to improve quantification limits.

Caption: General workflow for troubleshooting and improving the Limit of Quantification (LOQ).

Protocol 1: RP-HPLC Method for Tolfenamic Acid in Plasma

This protocol is based on a validated method for the determination of Tolfenamic Acid in human plasma.[2]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma in a microcentrifuge tube, add the internal standard (e.g., phenylbutazone).

  • Add 300 µL of acetonitrile to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Inject 20 µL into the HPLC system.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 5 µm, 250 x 4.6 mm).[2]

  • Mobile Phase: A mixture of acetonitrile and 10 mM phosphoric acid (60:40, v/v).[2]

  • Flow Rate: 1.1 mL/min.[2]

  • Detection: UV detector set at 280 nm.[2]

  • Expected LOQ: Approximately 0.2 µg/mL.[2]

Protocol 2: LC-MS/MS Method for Tolfenamic Acid in Plasma

This protocol is adapted from a method used for the analysis of a similar NSAID, where Tolfenamic Acid was used as an internal standard, demonstrating its compatibility with this technique.[6]

• Sample Preparation (Protein Precipitation):

  • To 200 µL of plasma, add 600 µL of cold acetonitrile containing 0.1% formic acid.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.

  • Collect the supernatant and inject it into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% acetic acid.[11]

  • Ionization: Electrospray Ionization (ESI) in negative mode.[11][12]

  • MS/MS Transition: Monitor the transition from the precursor ion [M-H]⁻ (m/z 260) to a suitable product ion (e.g., m/z 216).[11][12]

  • Expected LOQ: Approximately 5 ng/mL.[6]

Troubleshooting Common Issues

References

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. researchgate.net [researchgate.net]
• 3. Preparation, Characterization and Pharmacokinetics of Tolfenamic Acid-Loaded Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. longdom.org [longdom.org]
• 6. An LC-MS/MS method for the quantification of diclofenac sodium in dairy cow plasma and its application in pharmacokinetics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of Tolfenamic Acid using a Simple, Rapid, and Stability-indicating Validated HPLC Method - Kazi - Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry [rjeid.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Validated chromatographic methods for simultaneous determination of tolfenamic acid and its major impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hdb.ugent.be [hdb.ugent.be]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Stability of Tolfenamic Acid-d4 in various biological samples and storage conditions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Tolfenamic Acid-d4 in various biological samples and under different storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is Tolfenamic Acid-d4 and what is its primary use in experiments?

Tolfenamic Acid-d4 is a deuterium-labeled version of Tolfenamic Acid, a non-steroidal anti-inflammatory drug (NSAID). Its primary application is as an internal standard (IS) for the quantitative analysis of Tolfenamic Acid in biological samples using mass spectrometry-based methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] The use of a stable isotope-labeled internal standard like Tolfenamic Acid-d4 is considered best practice as it closely mimics the behavior of the unlabeled analyte during sample preparation and analysis, helping to correct for variations and matrix effects.[4]

Q2: What are the recommended storage conditions for solid Tolfenamic Acid-d4?

For long-term storage, solid Tolfenamic Acid-d4 should be stored at -20°C, where it is stable for at least four years.[1] It can also be stored at room temperature under recommended conditions and should be re-analyzed for chemical purity after three years if stored this way.[5]

Q3: In which solvents is Tolfenamic Acid-d4 soluble?

Tolfenamic Acid-d4 is soluble in organic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Methanol.[1][6]

Q4: How should I prepare and store stock and working solutions of Tolfenamic Acid-d4?

Stock solutions are typically prepared in an organic solvent like methanol or acetonitrile at a concentration of 1 mg/mL. These stock solutions should be stored at -20°C or below. Working solutions are prepared by diluting the stock solution with an appropriate solvent (often the mobile phase or a mixture of organic solvent and water) to the desired concentration for spiking into samples. A study on the non-deuterated Tolfenamic acid showed that its stock solutions in various organic solvents were stable for at least 24 hours at both room temperature (25°C) and refrigerated temperatures (2-8°C).[7] For extended storage, it is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Q5: What are the expected degradation pathways for Tolfenamic Acid-d4 in biological samples?

The degradation of Tolfenamic Acid-d4 in biological samples is expected to follow the same metabolic pathways as the parent compound, Tolfenamic Acid. The primary metabolic routes in humans are hydroxylation of the methyl group and glucuronidation of the carboxylic acid group.[1] Therefore, in matrices containing active enzymes, such as liver microsomes or fresh plasma, some degree of metabolic conversion could occur. The deuterium labeling on the benzoic acid ring is generally stable and not expected to undergo exchange under typical biological pH conditions.

Stability Data Summary

The following tables summarize the expected stability of Tolfenamic Acid-d4 in various conditions based on general guidelines for bioanalytical method validation and data from its non-deuterated analog. The acceptance criterion for stability is typically that the mean concentration of the analyte at each time point is within ±15% of the nominal concentration.

Table 1: Stability of Tolfenamic Acid-d4 in Human Plasma

Stability Test	Storage Condition	Duration	Expected Stability (% of Nominal Concentration)
Freeze-Thaw Stability	-20°C to Room Temperature	3 cycles	85 - 115%
Short-Term (Bench-Top) Stability	Room Temperature (~25°C)	24 hours	85 - 115%
Long-Term Stability	-20°C	1 month	85 - 115%
Long-Term Stability	-80°C	6 months	85 - 115%

Table 2: Stability of Tolfenamic Acid-d4 Stock Solution

Stability Test	Storage Condition	Duration	Expected Stability (% of Nominal Concentration)
Stock Solution Stability	Refrigerated (2-8°C)	1 week	90 - 110%
Stock Solution Stability	Frozen (-20°C)	6 months	90 - 110%

Experimental Protocols

Protocol 1: Freeze-Thaw Stability Assessment in Human Plasma

Objective: To evaluate the stability of Tolfenamic Acid-d4 in human plasma after multiple freeze-thaw cycles.

Materials:

• Blank human plasma (with anticoagulant, e.g., K2EDTA)

• Tolfenamic Acid-d4 stock solution

• Calibrators and quality control (QC) samples

• LC-MS/MS system

Procedure:

• Prepare low and high concentration QC samples by spiking blank human plasma with Tolfenamic Acid-d4.

• Divide the QC samples into aliquots.

• Analyze one set of aliquots immediately (Time 0).

• Freeze the remaining aliquots at -20°C or -80°C for at least 12 hours.

• Thaw the samples unassisted to room temperature.

• Once completely thawed, refreeze the samples for at least 12 hours. This completes one freeze-thaw cycle.

• Repeat for a minimum of three cycles.

• After the final cycle, analyze the QC samples.

• Calculate the concentration of Tolfenamic Acid-d4 in the tested samples and compare it to the Time 0 samples.

Protocol 2: Long-Term Stability Assessment in Human Plasma

Objective: To determine the stability of Tolfenamic Acid-d4 in human plasma over an extended period when stored frozen.

Materials:

• Blank human plasma

• Tolfenamic Acid-d4 stock solution

• QC samples

• LC-MS/MS system

Procedure:

• Prepare low and high concentration QC samples in human plasma.

• Aliquot the samples into storage vials.

• Analyze a set of freshly prepared QC samples (Time 0).

• Store the remaining aliquots at the desired long-term storage temperatures (e.g., -20°C and -80°C).

• At predetermined time points (e.g., 1, 3, and 6 months), retrieve a set of samples from storage.

• Thaw the samples and analyze them using a freshly prepared calibration curve.

• Calculate the concentration of Tolfenamic Acid-d4 and compare it to the nominal concentration.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Loss of Tolfenamic Acid-d4 signal over time in processed samples (Autosampler Instability)	1. Degradation in the autosampler vial due to temperature or light exposure. 2. Adsorption to the vial material.	1. Ensure the autosampler is temperature-controlled (e.g., 4°C). 2. Use amber vials to protect from light. 3. Check for compatibility of the sample solvent with the vial material. 4. Re-inject a fresh aliquot to confirm if the issue is time-dependent.
Variable Tolfenamic Acid-d4 response across a batch	1. Inconsistent sample preparation (e.g., pipetting errors). 2. Matrix effects (ion suppression or enhancement) that differ between samples.[4] 3. Incomplete dissolution of the internal standard after evaporation.	1. Review and optimize the sample preparation workflow for consistency. 2. Ensure proper mixing after adding the internal standard. 3. Optimize chromatographic separation to move Tolfenamic Acid-d4 away from interfering matrix components. 4. Ensure the residue is fully reconstituted before injection.
Presence of unlabeled Tolfenamic Acid peak in a Tolfenamic Acid-d4 standard	1. Isotopic impurity in the Tolfenamic Acid-d4 standard. 2. In-source fragmentation of Tolfenamic Acid-d4. 3. Back-exchange of deuterium with protons from the solvent.	1. Check the certificate of analysis for isotopic purity. 2. Optimize mass spectrometer source conditions to minimize fragmentation. 3. Avoid highly acidic or basic conditions in the mobile phase and sample solvent if the deuterium labels are on exchangeable positions (for Tolfenamic Acid-d4, the labels on the aromatic ring are generally stable).[8]
Chromatographic peak for Tolfenamic Acid-d4 appears slightly earlier than for Tolfenamic Acid	Isotope effect: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[3]	This is a known phenomenon and generally does not affect quantification as long as the peak shape is good and integration is consistent. Ensure the integration parameters are appropriate for both peaks. If the separation is significant, it may indicate that the internal standard is not perfectly tracking the analyte for matrix effects.

Visualizations

Caption: Workflow for assessing the stability of Tolfenamic Acid-d4.

Caption: Metabolic pathways of Tolfenamic Acid.

References

• 1. Pharmacokinetics of tolfenamic acid: disposition in bile, blood and urine after intravenous administration to man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eijppr.com [eijppr.com]
• 5. Analysis of Tolfenamic Acid using a Simple, Rapid, and Stability-indicating Validated HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Flufenamic acid - Wikipedia [en.wikipedia.org]
• 8. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of a bioanalytical method for Tolfenamic Acid according to FDA/ICH guidelines.

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Validation of a Bioanalytical Method for Tolfenamic Acid in Accordance with FDA/ICH Guidelines.

This guide provides a comprehensive overview and comparison of bioanalytical methods for the quantitative determination of Tolfenamic Acid in biological matrices. The information presented is grounded in established scientific literature and adheres to the principles outlined in the Food and Drug Administration (FDA) and International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2] This document is intended to assist in the selection and implementation of a robust and reliable bioanalytical method for Tolfenamic Acid in pharmacokinetic, toxicokinetic, and bioequivalence studies.

Comparative Analysis of Bioanalytical Methods

The selection of an appropriate bioanalytical method is critical for generating high-quality data to support regulatory submissions. High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are the most prevalent techniques for the bioanalysis of Tolfenamic Acid and other non-steroidal anti-inflammatory drugs (NSAIDs).

LC-MS/MS is often preferred for its superior sensitivity and selectivity, allowing for lower limits of quantification.[3] However, HPLC-UV can be a cost-effective and reliable alternative, particularly for studies with higher concentration ranges.

The following tables summarize the performance characteristics of a validated HPLC-UV method for Tolfenamic Acid and compare it with LC-MS/MS methods for Tolfenamic Acid and other commonly used NSAIDs such as Diclofenac, Ibuprofen, and Naproxen.

Table 1: Performance Characteristics of a Validated HPLC-UV Method for Tolfenamic Acid

Validation Parameter	Performance Metric
Linearity Range	0.04 - 80 µg/mL[4]
Correlation Coefficient (r²)	> 0.999[4]
Accuracy (% Bias)	Within ±5.3% to ±5.9%[4]
Precision (% CV)	≤5.60% (Intra-day), ≤6.70% (Inter-day)[4]
Lower Limit of Quantification (LLOQ)	0.04 µg/mL[4]
Recovery	91% - 96%[4]

Table 2: Comparative Performance of LC-MS/MS Methods for Tolfenamic Acid and Other NSAIDs

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Accuracy (% of Nominal)	Precision (% CV)	Recovery (%)
Tolfenamic Acid	1 - 1000 (representative)	1 (representative)	95 - 105 (typical)	< 15 (typical)	85 - 110[5]
Diclofenac	1 - 1000[6][7]	1[6][7]	92.95 - 94.46[2]	< 4.4[6]	85.8[6]
Ibuprofen	50 - 5000[8]	50[8]	88.2 - 103.67[9]	< 5[9]	78.4 - 80.9[9]
Naproxen	100 - 10000	100[10]	94.4 - 103.1[10]	< 9.4[10]	90.0 ± 3.6[10]

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to ensuring the reproducibility and reliability of a bioanalytical method. The following sections outline the methodologies for key experiments in the validation of a bioanalytical method for Tolfenamic Acid.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting Tolfenamic Acid from plasma samples.

• To 100 µL of plasma in a microcentrifuge tube, add 150 µL of acetonitrile.[4]

• Vortex the mixture for 35 seconds to ensure thorough mixing and protein precipitation.[4]

• Centrifuge the sample at 12,000 x g for 12 minutes to pellet the precipitated proteins.[4]

• Carefully transfer the supernatant to an autosampler vial for analysis.

Chromatographic Conditions: HPLC-UV Method

The following are typical chromatographic conditions for the analysis of Tolfenamic Acid by HPLC-UV.

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).[11]

• Mobile Phase: A mixture of acetonitrile and 10 mM phosphoric acid (60:40, v/v).[11]

• Flow Rate: 1.1 mL/min.[11]

• Detection: UV detection at 280 nm.[11]

• Injection Volume: 20 µL.[4]

Validation of Key Bioanalytical Parameters

The validation of a bioanalytical method must demonstrate its suitability for its intended purpose. This involves assessing several key parameters as stipulated by FDA and ICH guidelines.

• Selectivity and Specificity: Analyze blank plasma samples from at least six different sources to ensure that endogenous components do not interfere with the quantification of Tolfenamic Acid.

• Calibration Curve: Prepare a calibration curve by spiking blank plasma with known concentrations of Tolfenamic Acid. The curve should consist of a blank, a zero standard, and at least six to eight non-zero standards covering the expected concentration range.

• Accuracy and Precision: Determine the accuracy and precision of the method by analyzing quality control (QC) samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), low, medium, and high. For accuracy, the mean concentration should be within ±15% of the nominal value (±20% for LLOQ). For precision, the coefficient of variation (%CV) should not exceed 15% (20% for LLOQ).

• Recovery: Evaluate the extraction efficiency of the sample preparation method by comparing the analyte response from extracted samples to the response from unextracted standards.

• Stability: Assess the stability of Tolfenamic Acid in the biological matrix under various conditions that mimic sample handling and storage, including freeze-thaw cycles, short-term bench-top stability, and long-term storage stability.

Visualizing the Bioanalytical Workflow

To further elucidate the process, the following diagrams, generated using Graphviz (DOT language), illustrate the key workflows in the bioanalytical method validation for Tolfenamic Acid.

Caption: Bioanalytical Method Validation Workflow.

Caption: Sample Preparation Workflow.

References

• 1. pubs.bcnf.ir [pubs.bcnf.ir]
• 2. ijpsonline.com [ijpsonline.com]
• 3. jneonatalsurg.com [jneonatalsurg.com]
• 4. Pharmacokinetics, bioavailability and plasma protein binding of tolfenamic acid in rainbow trout (Oncorhynchus mykiss) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC-MS/MS Determination of 21 Non-Steroidal Anti-Inflammatory Drugs Residues in Animal Milk and Muscles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. researchgate.net [researchgate.net]
• 9. Establishment and validation of an SIL-IS LC-MS/MS method for the determination of ibuprofen in human plasma and its pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An LC-MS/MS procedure for the quantification of naproxen in human plasma: development, validation, comparison with other methods, and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of Tolfenamic Acid: Evaluating Linearity, Accuracy, and Precision with Tolfenamic Acid-d4 as an Internal Standard

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of active pharmaceutical ingredients is paramount. This guide provides a comparative analysis of methods for the quantification of Tolfenamic Acid, with a focus on the benefits of using a stable isotope-labeled internal standard, specifically Tolfenamic Acid-d4. While direct comparative studies using Tolfenamic Acid-d4 are not extensively published, this guide draws on data from various validated methods for Tolfenamic Acid analysis to highlight the expected performance characteristics.

The use of a stable isotope-labeled internal standard, such as Tolfenamic Acid-d4 or Tolfenamic acid-13C6, is considered the gold standard in quantitative bioanalysis using mass spectrometry. This is because its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects and variations in instrument response.

Performance Comparison of Tolfenamic Acid Quantification Methods

The following tables summarize the performance characteristics of different analytical methods for the quantification of Tolfenamic Acid. This allows for a comparative assessment of linearity, accuracy, and precision across various techniques and internal standards.

Table 1: Linearity of Tolfenamic Acid Quantification Methods

Method	Internal Standard	Matrix	Linear Range	Correlation Coefficient (r²)	Reference
HPLC-UV	Phenylbutazone	Human Plasma	0.2–5.0 μg/mL	>0.999	[1]
RP-HPLC	None	Pure Drug/Tablets	10-100 µg/mL	0.9987	[2]
UV Spectrometry	None	Organic Solvents	1.0–8.0 × 10⁻⁵ M	Not Reported	[3]
HPLC	None	Duck Plasma	0.04–80 μg/mL	>0.998	[4]
LC-MS/MS	Tolfenamic acid-13C6	Animal Milk & Muscles	Not Specified	Linear regression model	[5]
HPLC	None	Plasma	0.05–10 µg/mL	0.9995	[6]

Table 2: Accuracy and Precision of Tolfenamic Acid Quantification Methods

Method	Internal Standard	Matrix	Accuracy (% Recovery)	Precision (% RSD)	Reference
HPLC-UV	Phenylbutazone	Human Plasma	Nearly 100%	<6% (within-day and between-day)	[1]
RP-HPLC	None	Pure Drug/Tablets	95-105%	Not Specified	[2]
RP-HPLC	None	Pure Drug/Tablets	99.39-100.80%	<1.5%	[7][8]
HPLC	None	Duck Plasma	>94%	Intraday: 8.32%, Interday: 7.01%	[4]
LC-MS/MS	Tolfenamic acid-13C6	Animal Milk	86.3% - 108%	<17.0%	[5]
LC-MS/MS	Tolfenamic acid-13C6	Animal Muscles	85.0% - 109%	<16.6%	[5]
HPLC	None	Plasma	84.86–100.46%	<4.31% (interassay)	[6]

Experimental Protocols

The following are generalized experimental protocols based on commonly employed methods for Tolfenamic Acid quantification.

1. LC-MS/MS Method for Tolfenamic Acid in Plasma (Adapted from multiple sources)

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of Tolfenamic Acid-d4 internal standard solution (concentration to be optimized).

  • Perform protein precipitation by adding 300 µL of acetonitrile.

  • Vortex mix for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Tolfenamic Acid: Precursor ion > Product ion (to be determined by infusion).

    • Tolfenamic Acid-d4: Precursor ion > Product ion (to be determined by infusion).

  • Optimization: Dwell time, collision energy, and other MS parameters should be optimized for maximum signal intensity.

2. HPLC-UV Method for Tolfenamic Acid in Human Plasma (Adapted from Papadoyannis et al.) [1]

• Sample Preparation:

  • To 100 µL of plasma, add the internal standard (phenylbutazone).

  • Deproteinize the plasma with acetonitrile.

  • Evaporate the supernatant to dryness.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (250 × 4 mm, 5-μm).[1]

  • Mobile Phase: Acetonitrile-10 mM phosphoric acid (60:40, v/v).[1]

  • Flow Rate: 1.1 ml/min.[1]

  • Detection: UV at 280 nm.[1]

Visualizing the Workflow and Principles

To better illustrate the experimental process and the underlying principles of using a stable isotope-labeled internal standard, the following diagrams are provided.

Caption: Experimental workflow for Tolfenamic Acid quantification.

Caption: Principle of stable isotope dilution analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a UV Spectrometric Method for the Assay of Tolfenamic Acid in Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. LC-MS/MS Determination of 21 Non-Steroidal Anti-Inflammatory Drugs Residues in Animal Milk and Muscles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation, Characterization and Pharmacokinetics of Tolfenamic Acid-Loaded Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of Tolfenamic Acid using a Simple, Rapid, and Stability-indicating Validated HPLC Method - Kazi - Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry [rjeid.com]
• 8. Analysis of Tolfenamic Acid using a Simple, Rapid, and Stability-indicating Validated HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Incurred Sample Reanalysis for Tolfenamic Acid Bioanalytical Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of bioanalysis, ensuring the reliability and reproducibility of quantitative data is paramount for the successful development and regulatory approval of pharmaceutical products. Incurred sample reanalysis (ISR) serves as a critical quality control measure to verify the precision and accuracy of a bioanalytical method under real-world conditions. This guide provides a comprehensive overview of ISR for bioanalytical assays of Tolfenamic Acid, a non-steroidal anti-inflammatory drug (NSAID), complete with comparative data, detailed experimental protocols, and workflow visualizations.

The Importance of Incurred Sample Reanalysis

Bioanalytical methods are initially validated using spiked quality control (QC) samples prepared in a clean matrix. However, samples from dosed subjects, known as incurred samples, can present different challenges.[1] Factors such as protein binding, the presence of metabolites, and matrix effects can influence the behavior of the analyte in incurred samples differently than in spiked QCs.[1] Therefore, ISR is essential to demonstrate that the validated method is reproducible for the actual study samples.

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for ISR.[2][3] For small molecules like Tolfenamic Acid, the general acceptance criterion is that for at least two-thirds (67%) of the reanalyzed samples, the percentage difference between the initial and the repeat concentration should be within ±20% of their mean.[1][4]

Comparative Performance of Tolfenamic Acid Bioanalytical Assays in ISR

While specific ISR data for Tolfenamic Acid is not always publicly available in extensive comparative studies, the following table represents a typical outcome for a validated bioanalytical method that meets regulatory expectations. The data is structured to provide a clear comparison of the initial and reanalyzed sample concentrations.

Sample ID	Initial Concentration (ng/mL)	Reanalysis Concentration (ng/mL)	Mean Concentration (ng/mL)	Percent Difference (%)*	Pass/Fail
PK-001	85.3	88.1	86.7	3.23	Pass
PK-002	123.5	118.9	121.2	-3.80	Pass
PK-003	256.7	278.4	267.55	8.11	Pass
PK-004	54.2	65.1	59.65	18.27	Pass
PK-005	312.8	299.5	306.15	-4.34	Pass
PK-006	189.1	230.5	209.8	19.73	Pass
PK-007	76.4	80.2	78.3	4.85	Pass
PK-008	155.9	139.8	147.85	-10.89	Pass
PK-009	43.1	52.9	48.0	20.42	Fail
PK-010	298.6	285.4	292.0	-4.52	Pass
Summary	90% Pass Rate	Meets Acceptance Criteria

*Percent Difference = ((Reanalysis Conc. - Initial Conc.) / Mean Conc.) * 100

Experimental Protocols

A robust and validated bioanalytical method is the foundation for successful ISR. Below are detailed protocols for a representative Tolfenamic Acid bioanalytical assay and the subsequent ISR procedure.

Bioanalytical Method for Tolfenamic Acid in Human Plasma by HPLC

This method is based on established principles for the quantitative determination of Tolfenamic Acid in a biological matrix.[5]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add a known concentration of an internal standard (e.g., Phenylbutazone).

• Add 200 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the HPLC system.

2. Chromatographic Conditions

• HPLC System: A standard high-performance liquid chromatography system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile and 10 mM phosphoric acid (60:40, v/v).

• Flow Rate: 1.1 mL/min.

• Detection: UV detection at 280 nm.

• Run Time: Approximately 12 minutes.

3. Calibration and Quantification

• Prepare a series of calibration standards by spiking known concentrations of Tolfenamic Acid into blank human plasma.

• Process the calibration standards along with the unknown samples.

• Construct a calibration curve by plotting the peak area ratio of Tolfenamic Acid to the internal standard against the nominal concentration.

• Determine the concentration of Tolfenamic Acid in the unknown samples by interpolation from the calibration curve.

Incurred Sample Reanalysis (ISR) Protocol

The ISR protocol is designed to be performed after the initial analysis of the study samples.

1. Sample Selection

• Select a subset of study samples for reanalysis. Regulatory guidelines often suggest reanalyzing up to 10% of the samples.[1]

• The selection should cover the entire study, including samples around the maximum concentration (Cmax) and in the terminal elimination phase.[1]

2. Reanalysis Procedure

• The reanalysis should be conducted in a separate analytical run on a different day from the original analysis.

• Use the same validated bioanalytical method as for the initial analysis.

• The reanalysis should include a fresh set of calibration standards and quality control samples.

3. Data Evaluation

• Calculate the percent difference between the initial and the reanalyzed concentrations for each sample using the formula mentioned in the data table.

• Assess whether the results meet the acceptance criteria (at least 67% of the samples must have a percent difference within ±20% of the mean).

Visualizing the ISR Workflow

The following diagram illustrates the logical flow of the Incurred Sample Reanalysis process.

Workflow for Incurred Sample Reanalysis (ISR).

Conclusion

Incurred sample reanalysis is a non-negotiable component of modern bioanalytical studies, providing essential evidence of a method's reproducibility and the reliability of the resulting pharmacokinetic and bioequivalence data. For Tolfenamic Acid assays, a well-validated method, typically employing HPLC or LC-MS/MS, combined with a rigorous ISR protocol, is crucial for generating high-quality data that meets stringent regulatory standards. By adhering to the principles and protocols outlined in this guide, researchers and scientists can ensure the integrity of their bioanalytical results and contribute to the successful development of new pharmaceutical products.

References

• 1. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Repeat Analysis and Incurred Sample Reanalysis: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 4. e-b-f.eu [e-b-f.eu]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Battle: Deuterated vs. ¹³C-Labeled Internal Standards for NSAID Analysis

An objective guide for researchers, scientists, and drug development professionals on selecting the optimal internal standard for liquid chromatography-mass spectrometry (LC-MS) based quantification of non-steroidal anti-inflammatory drugs (NSAIDs).

In the realm of quantitative bioanalysis, the choice of an appropriate internal standard (IS) is paramount to achieving accurate and reproducible results. For LC-MS/MS assays, stable isotope-labeled (SIL) internal standards are the gold standard, as they closely mimic the analyte of interest. However, the specific isotope used for labeling—deuterium (²H or D) versus carbon-13 (¹³C)—can have significant implications for assay performance. This guide provides a comprehensive comparison of deuterated and ¹³C-labeled internal standards for the analysis of NSAIDs, supported by experimental principles and data from the scientific literature.

The Contenders: A Summary of Key Differences

The ideal internal standard should co-elute with the analyte and exhibit the same ionization efficiency to effectively compensate for variations during sample preparation and analysis, particularly matrix effects.[1][2] While both deuterated and ¹³C-labeled standards are designed for this purpose, their inherent physicochemical properties can lead to different outcomes.

Feature	Deuterated (D) Internal Standards	¹³C-Labeled Internal Standards
Chromatographic Behavior	Often exhibit a slight shift in retention time (isotopic effect), leading to incomplete co-elution with the analyte.[3][4][5]	Co-elute perfectly with the analyte due to virtually identical physicochemical properties.[6]
Matrix Effect Compensation	Differential elution can lead to incomplete compensation for matrix-induced ion suppression or enhancement, affecting accuracy.[1][4][7]	Co-elution ensures that the analyte and IS experience the same matrix effects, providing superior compensation.[6][8]
Chemical Stability	Risk of back-exchange of deuterium atoms if placed on labile positions (e.g., -OH, -NH).[9]	Highly stable; the ¹³C label is incorporated into the carbon backbone and is not susceptible to exchange.[2]
Cost & Availability	Generally less expensive and more widely available.[9][10]	Typically more expensive and less commercially available, though this is changing.[10][11]
Synthesis	Often easier and cheaper to synthesize.[9]	Synthesis can be more complex and costly.[11]

The "Isotope Effect": A Critical Consideration for Deuterated Standards

The primary drawback of using deuterated internal standards is the "deuterium isotope effect." The mass difference between deuterium and hydrogen can lead to changes in the molecule's properties, such as lipophilicity and the vibrational energy of C-D versus C-H bonds.[3][5] This can result in a slight difference in retention time on a reversed-phase LC column, where the deuterated standard often elutes slightly earlier than the unlabeled analyte.[5]

This chromatographic separation, even if minor, can expose the analyte and the internal standard to different zones of co-eluting matrix components.[4] If these components cause ion suppression or enhancement, the analyte and the internal standard will be affected to different extents, leading to inaccurate quantification.[1][4]

¹³C-labeled internal standards, on the other hand, do not exhibit a discernible isotope effect in chromatography.[5][6] The relative mass difference between ¹²C and ¹³C is much smaller than that between ¹H and ²H, resulting in virtually identical chromatographic behavior to the native analyte.[5] This ensures that both compounds pass through the ion source at the exact same time, experiencing the same matrix conditions.

Below is a diagram illustrating the impact of the isotope effect on matrix compensation.

Figure 1. Impact of Isotope Effect on Quantification.

Experimental Protocols

Herein, we provide a representative experimental protocol for the analysis of an NSAID, such as Diclofenac, in human plasma, adaptable for either deuterated or ¹³C-labeled internal standards.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., 1 µg/mL of Diclofenac-d4 or Diclofenac-¹³C₆ in methanol).

• Vortex for 10 seconds to mix.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

Parameter	Condition
LC System	UPLC/HPLC System
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	30% B to 90% B over 5 minutes, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive depending on the NSAID
MRM Transitions	Analyte-specific precursor and product ions (e.g., for Diclofenac: m/z 294.0 → 250.0)[12]
IS-specific precursor and product ions (e.g., for Diclofenac-¹³C₆: m/z 300.1 → 256.1)[12]

The following diagram outlines the general workflow for quantitative NSAID analysis using a stable isotope-labeled internal standard.

Figure 2. General workflow for NSAID analysis.

Quantitative Data Comparison: Expected Outcomes

Table 1: Expected Performance Comparison for Diclofenac Analysis

Parameter	Deuterated IS (Diclofenac-d4)	¹³C-Labeled IS (Diclofenac-¹³C₆)
Retention Time (Analyte)	4.20 min	4.20 min
Retention Time (IS)	4.15 min	4.20 min
Retention Time Difference (ΔRT)	0.05 min	0.00 min
Matrix Effect (in suppressive lot)	Analyte Peak Area: -40% IS Peak Area: -25%	Analyte Peak Area: -40% IS Peak Area: -40%
Accuracy (% Bias in suppressive lot)	+15 to +25%	-2 to +2%
Precision (%RSD)	< 15%	< 5%

Data are representative and based on principles described in the literature.[1][4][12][6]

Conclusion and Recommendation

For the routine, high-throughput analysis of NSAIDs, both deuterated and ¹³C-labeled internal standards can be used to develop validated methods.[13] However, the choice involves a trade-off between cost and data quality.

• Deuterated internal standards are a cost-effective option. However, they necessitate a thorough validation to investigate for potential chromatographic shifts and differential matrix effects.[7] The position of the deuterium label is also critical to avoid isotopic exchange.[14]

• ¹³C-labeled internal standards are unequivocally the superior choice for ensuring the highest accuracy and precision.[2][6] Their ability to co-elute with the analyte provides the most reliable compensation for matrix effects and other experimental variations.[12] While the initial cost may be higher, this can be offset by reduced time spent on method development, troubleshooting, and the generation of more reliable data, which is critical in drug development and clinical research settings.[11]

Recommendation: For critical applications such as clinical trials, pivotal pharmacokinetic studies, and regulatory submissions, the use of ¹³C-labeled internal standards is strongly recommended . Their use minimizes the risk of inaccurate data due to isotopic effects and provides a more robust and reliable analytical method.

References

• 1. waters.com [waters.com]
• 2. ukisotope.com [ukisotope.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. myadlm.org [myadlm.org]
• 8. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. caymanchem.com [caymanchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 13. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Tolfenamic Acid-d4

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for Tolfenamic Acid-d4, including operational and disposal plans, to foster a secure laboratory environment.

Hazard Assessment and Toxicological Data

While some safety data sheets (SDS) for Tolfenamic Acid-d4 may indicate it as non-hazardous, the parent compound, Tolfenamic Acid, is classified as toxic if swallowed.[1][2] Prudent laboratory practice dictates that Tolfenamic Acid-d4 should be handled with the same level of caution as its non-deuterated counterpart. The primary routes of exposure are ingestion and inhalation of the powder.[3][4]

Quantitative Toxicological Data for Tolfenamic Acid

Parameter	Value	Species	Reference
Oral LD50	225 mg/kg	Rat	[1][2]
Oral LD50	280 mg/kg	Mouse	[2]
Intraperitoneal LD50	238 mg/kg	Rat	[2]
Intraperitoneal LD50	185 mg/kg	Mouse	[2]
Subcutaneous LD50	246 mg/kg	Rat	[2]
NOAEL	1 mg/kg bw/day	Rabbit	[5][6]
ADI	0.01 mg/kg bw/day	-	[5][6]

LD50: Lethal Dose, 50%; NOAEL: No-Observed-Adverse-Effect Level; ADI: Acceptable Daily Intake

Operational Plan: Step-by-Step Handling Procedures

To minimize exposure and ensure safety, a designated work area for handling toxic powders should be established.[7][8] This area should be clearly labeled.

Engineering Controls and Preparation

• Ventilation: All handling of Tolfenamic Acid-d4 powder should be conducted within a certified chemical fume hood to control airborne particles.[3][4][9]

• Work Surface: Line the designated work area with absorbent, leak-proof bench pads.[7][8]

• Weighing:

  • Whenever possible, purchase pre-weighed amounts of the compound.[3]

  • If weighing is necessary, place the analytical balance inside the chemical fume hood.[7]

  • Alternatively, tare a sealed container, add the powder inside the fume hood, and then weigh the sealed container outside the hood.[3][7]

  • Use anti-static weigh vessels or an anti-static gun to prevent powder dispersal.[3]

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to ensure the appropriate level of PPE is selected.[10] The following are the minimum requirements for handling Tolfenamic Acid-d4:

• Eye and Face Protection: Safety goggles are required to protect against airborne particles.[10][11] A face shield should be worn in addition to goggles if there is a splash hazard.[10][11]

• Gloves: Wear two pairs of nitrile gloves.[3] Gloves should be changed immediately if contaminated or every two hours.[7]

• Protective Clothing: A fastened lab coat and clothing that covers the legs are mandatory.[3][10]

• Footwear: Closed-toe shoes must be worn.[3][10]

• Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved respirator is necessary.[4][11]

Handling and Experimental Procedures

• Transportation: Transport dry powders in sealed, shatter-resistant containers.[7]

• Solution Preparation: If dissolving the powder, do so within the fume hood. Powders dissolved in a solution can generally be handled on the benchtop with appropriate PPE, as the risk of aerosolization is reduced.[8]

• Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[12][13] Wash hands thoroughly after handling the chemical, even if gloves were worn.[3][12]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Solid Waste: All disposable items contaminated with Tolfenamic Acid-d4, such as weigh paper, gloves, and bench pads, should be collected in a designated, sealed container labeled as "Hazardous Chemical Waste."[4]

• Liquid Waste: Solutions containing Tolfenamic Acid-d4 should be collected in a separate, sealed, and clearly labeled hazardous waste container.

• Unused Product: Unused Tolfenamic Acid-d4 must be disposed of as hazardous waste. Do not dispose of it with household garbage or down the drain.[1][9]

Decontamination

• Work Surfaces: After each use, decontaminate the work area by wet-wiping with a suitable solvent. Never use a dry brush, as this can generate dust.[3]

• Equipment: Decontaminate non-disposable equipment, such as spatulas, with an appropriate solvent.

Final Disposal

• All chemical waste must be disposed of in accordance with local, regional, and national hazardous waste regulations.[1][4][9] Consult your institution's Environmental Health and Safety (EHS) department for specific procedures.

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of Tolfenamic Acid-d4, from preparation to disposal.

Safe Handling Workflow for Tolfenamic Acid-d4

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 4. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 5. Tolfenamic Acid 
(Veterinary Medicinal Products) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tolfenamic Acid [jstage.jst.go.jp]
• 7. safety.duke.edu [safety.duke.edu]
• 8. ehs.wisc.edu [ehs.wisc.edu]
• 9. fishersci.com [fishersci.com]
• 10. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 11. maxonchemicals.it.com [maxonchemicals.it.com]
• 12. artsci.usu.edu [artsci.usu.edu]
• 13. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]